Cas no 313228-48-7 (4-Formylphthalonitrile)

• Product Name: 4-Formylphthalonitrile
• CAS No: 313228-48-7
• MF: C₉H₄N₂O
• MW: 156.14086151123
• MDL: MFCD18804727
• CID: 300937
• PubChem ID: 21586858
• Update Time: 2025-04-19

4-Formylphthalonitrile Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile, 4-formyl- (9CI)
• 4-formyl-1,2-dicyanobenzene
• 3,4-Dicyanobenzaldehyde
• 4-Formylphthalonitrile
• MFCD18804727
• KIDANHFOQJAYPE-UHFFFAOYSA-
• BS-16492
• D83383
• AKOS027404670
• SCHEMBL6899726
• InChI=1/C9H4N2O/c10-4-8-2-1-7(6-12)3-9(8)5-11/h1-3,6H
• SY266313
• 313228-48-7
• 4-FORMYLBENZENE-1,2-DICARBONITRILE
• CS-0162991
• 1,2-Benzenedicarbonitrile, 4-formyl-
• DB-278682

• MDL： MFCD18804727
• Inchi： 1S/C9H4N2O/c10-4-8-2-1-7(6-12)3-9(8)5-11/h1-3,6H
• InChI Key： KIDANHFOQJAYPE-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(C#N)=C(C#N)C=1

Computed Properties

• Exact Mass: 156.032
• Monoisotopic Mass: 156.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.265
• Boiling Point: 335.28 °C at 760 mmHg
• Flash Point: 156.572 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives